Cas no 956485-59-9 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile structure
956485-59-9 structure
Product Name:3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
CAS No:956485-59-9
MF:C8H4IN3
MW:269.041933059692
MDL:MFCD09763667
CID:840558
PubChem ID:329771601
Update Time:2025-04-19

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
    • 4-Cyano-3-iodo-7-azaindole
    • 3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, AldrichCPR
    • AKOS015853746
    • DTXSID20640149
    • MFCD09763667
    • 956485-59-9
    • SCHEMBL19779567
    • A845363
    • SB14391
    • FT-0678347
    • D74462
    • CS-0082397
    • DB-029511
    • MDL： MFCD09763667
    • Inchi： 1S/C8H4IN3/c9-6-4-12-8-7(6)5(3-10)1-2-11-8/h1-2,4H,(H,11,12)
    • InChI Key： ISSYSBAEUNYLCG-UHFFFAOYSA-N
    • SMILES： IC1=CNC2C1=C(C#N)C=CN=2

Computed Properties

  • Exact Mass: 268.94500
  • Monoisotopic Mass: 268.94499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.47000
  • LogP: 2.03918

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM130144-1g
3-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9 95%+
1g
 $688 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026248-1g
3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
1g
 5964.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026248-100mg
3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
100mg
 1217.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026248-500mg
3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
500mg
 3867.0CNY 2021-07-07
TRC
I719545-25mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
25mg
 $190.00 2023-05-18
TRC
I719545-50mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
50mg
 $305.00 2023-05-18
TRC
I719545-100mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
100mg
 $471.00 2023-05-18
TRC
I719545-250mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
250mg
 $821.00 2023-05-18
Chemenu
CM130144-1g
3-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9 95%+
1g
 $424 2024-07-18
abcr
AB263449-1 g
3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 956485-59-9
1 g
 €891.00 2023-07-20

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:956485-59-9)3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
Order Number:A845363
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:05
Price ($):1830.0
Email:sales@amadischem.com

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Related Literature

Related Categories

956485-59-9 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:956485-59-9)3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
A845363
Purity:99%
Quantity:10g
Price ($):1830.0
Email